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Abstract

Triethylammonium bicarbonate (TEAB) is a volatile salt extensively utilized in biochemical
and pharmaceutical research, primarily as a buffer in chromatography and mass spectrometry.
Its volatility is a key attribute, facilitating its removal from samples post-purification. Despite its
widespread use, a comprehensive dataset on its solubility in various organic solvents is not
readily available. This technical guide provides a consolidated overview of the known solubility
characteristics of TEAB, a detailed experimental protocol for determining its solubility, and an
illustration of its application in a common laboratory workflow.

Introduction

Triethylammonium bicarbonate is an ionic compound formed from the reaction of
triethylamine, a weak base, and carbonic acid, a weak acid. It is commonly supplied asa 1.0 M
aqueous solution with a pH in the range of 8.4-8.6. TEAB's primary advantage in many
applications is its volatility; it decomposes into the volatile components triethylamine and
carbon dioxide, which can be easily removed from a sample by lyophilization or evaporation.[1]
[2] This property is particularly valuable in the purification of biomolecules such as
oligonucleotides and peptides, where the presence of non-volatile salts can interfere with
downstream analyses like mass spectrometry.[1][3][4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8461081?utm_src=pdf-interest
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://sites.psu.edu/msproteomics/2014/01/22/ammonium-bicarbonate-or-triethylammonium-bicarbonate/
https://www.biosyn.com/tew/teab-a-versatile-volatile-buffer-for-biological-applications.aspx
https://sites.psu.edu/msproteomics/2014/01/22/ammonium-bicarbonate-or-triethylammonium-bicarbonate/
https://pubmed.ncbi.nlm.nih.gov/11338582/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/313/913/t7408pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8461081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key physicochemical properties of triethylammonium bicarbonate is
presented in Table 1.

Table 1: Physicochemical Properties of Triethylammonium Bicarbonate

Property Value Reference
Molecular Formula C7H17NOs [5]
Molecular Weight 163.21 g/mol [5]

Typically a liquid (as an
Appearance _ [5]
aqueous solution)

CAS Number 15715-58-9
pH (1.0 M ag. soln.) 8.4-8.6
Density (1.0 M ag. soln.) ~1.018 g/mL at 20 °C

Solubility Profile

Comprehensive quantitative data on the solubility of triethylammonium bicarbonate in a wide
range of organic solvents is notably scarce in publicly available literature. The information that
is available is summarized in Table 2.

Table 2: Solubility of Triethylammonium Bicarbonate in Various Solvents

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylammonium-bicarbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylammonium-bicarbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylammonium-bicarbonate
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8461081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Quantitative Qualitative
Solvent Type . o Reference
Solubility Solubility
> 175 mg/mL
Water Polar Protic (saturation not Very Soluble
reached)
Likely soluble,
o ] Data not used in HPLC
Acetonitrile Polar Aprotic ) ) [61[7]
available mobile phases
with TEAB
, Data not _
Methanol Polar Protic ) Likely Soluble
available
] Data not ]
Ethanol Polar Protic ] Likely Soluble
available
Dimethylformami ) Data not )
Polar Aprotic ) Likely Soluble
de (DMF) available
Dimethyl
. . Data not _
Sulfoxide Polar Aprotic ) Likely Soluble
available
(DMSO0)
Likely Sparing|
_ Data not y >patingly
Dichloromethane  Nonpolar ) Soluble to
available
Insoluble
Data not )
Hexane Nonpolar ) Likely Insoluble
available

Discussion of Solubility:

As an ionic salt, the solubility of triethylammonium bicarbonate is governed by the principle

of "like dissolves like." It is highly soluble in polar protic solvents like water, where the polar

water molecules can effectively solvate both the triethylammonium cation and the bicarbonate

anion. While specific quantitative data is lacking for many organic solvents, it is reasonable to

infer its solubility based on the polarity of the solvent.
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It is expected to have good solubility in polar aprotic solvents such as acetonitrile, DMF, and
DMSO, which are capable of solvating the cation. Its use in HPLC mobile phases often involves
mixtures of water and acetonitrile, indicating its solubility in such mixtures.[6][7] Conversely, its
solubility is expected to be low in nonpolar solvents like dichloromethane and hexane, which
cannot effectively stabilize the ions.

Experimental Protocol for Solubility Determination

The following is a general protocol for the gravimetric determination of the solubility of a solid
solute, such as triethylammonium bicarbonate (if obtained in solid form), in a liquid solvent.
This method can be adapted for various solvents and temperatures.

Materials:

o Triethylammonium bicarbonate (solid)
e Solvent of interest

» Analytical balance

¢ Vials with screw caps

o Temperature-controlled shaker or water bath
e Syringe filters (0.22 pm)

e Syringes

e Pre-weighed evaporation dishes
Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of solid triethylammonium bicarbonate to a vial containing a
known volume of the solvent. The presence of undissolved solid is crucial to ensure
saturation.
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o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a temperature-controlled shaker or water bath and agitate for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Sample Collection:

o Once equilibrium is achieved, allow the solution to stand undisturbed for a sufficient time
to let the excess solid settle.

o Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a
syringe.

o Attach a 0.22 um syringe filter to the syringe and dispense the clear, filtered solution into a
pre-weighed evaporation dish. Record the exact volume of the solution transferred.

e Gravimetric Analysis:

o Place the evaporation dish in an oven at a temperature sufficient to evaporate the solvent
without decomposing the solute. The volatility of TEAB should be considered, and a gentle
heating method (e.g., vacuum oven at low temperature) is recommended.

o Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to
room temperature.

o Weigh the evaporation dish containing the dried solute.
» Calculation of Solubility:

o The mass of the dissolved solute is the final weight of the dish minus the initial weight of
the empty dish.

o The solubility can then be calculated in the desired units, such as g/L or mg/mL, by
dividing the mass of the dissolved solute by the volume of the solvent used.

Application in High-Performance Liquid
Chromatography (HPLC)
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A primary application of triethylammonium bicarbonate is as a volatile buffer in reversed-
phase HPLC for the purification of biomolecules like oligonucleotides.[6][8][9] Its volatility
allows for easy removal from the purified sample, which is critical for subsequent applications
such as mass spectrometry.

The following diagram illustrates a typical workflow for the HPLC purification of a synthetic
oligonucleotide using a TEAB buffer system.

Qualiy Control
. Mass Spectrometry)

(eg.

Click to download full resolution via product page

Figure 1: Workflow for HPLC Purification of Oligonucleotides using TEAB.

Conclusion

Triethylammonium bicarbonate is an indispensable tool in modern biochemical and
pharmaceutical research, valued for its buffering capacity and, most importantly, its volatility.
While its solubility in water is well-established through its common use as an aqueous buffer,
there is a significant lack of quantitative solubility data in various organic solvents. The general
principles of solubility suggest its preference for polar solvents. The provided experimental
protocol offers a framework for researchers to determine its solubility in specific solvents
relevant to their work. The illustrated HPLC workflow highlights a key application where the
unique properties of TEAB are leveraged for the efficient purification of biomolecules. Further
research into the quantitative solubility of TEAB in a broader range of solvents would be highly
beneficial to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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